Cas no 2680728-14-5 (1-(prop-2-en-1-yloxy)carbonyl-2-(propan-2-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(prop-2-en-1-yloxy)carbonyl-2-(propan-2-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2680728-14-5
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 5647940
• PubChem ID: 165908670
• Update Time: 2025-05-20

1-(prop-2-en-1-yloxy)carbonyl-2-(propan-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(prop-2-en-1-yloxy)carbonyl]-2-(propan-2-yl)pyrrolidine-3-carboxylic acid
• EN300-28277246
• 2680728-14-5
• 1-(prop-2-en-1-yloxy)carbonyl-2-(propan-2-yl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C12H19NO4/c1-4-7-17-12(16)13-6-5-9(11(14)15)10(13)8(2)3/h4,8-10H,1,5-7H2,2-3H3,(H,14,15)
• InChI Key： KLXIJQNNEHALKK-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C(=O)OCC=C)C1C(C)C)=O

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(prop-2-en-1-yloxy)carbonyl-2-(propan-2-yl)pyrrolidine-3-carboxylic acid

Comprehensive Guide to 1-(prop-2-en-1-yloxy)carbonyl-2-(propan-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 2680728-14-5)

1-(prop-2-en-1-yloxy)carbonyl-2-(propan-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 2680728-14-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring a pyrrolidine-3-carboxylic acid backbone with prop-2-en-1-yloxy carbonyl and propan-2-yl substituents, is widely studied for its potential applications in drug development and material science. Its unique structural properties make it a valuable intermediate in synthesizing bioactive molecules.

The growing interest in 1-(prop-2-en-1-yloxy)carbonyl-2-(propan-2-yl)pyrrolidine-3-carboxylic acid is driven by its versatility in medicinal chemistry. Researchers are exploring its role as a building block for peptide mimetics and small-molecule inhibitors, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders. The compound's carboxylic acid functionality allows for further derivatization, enabling the creation of novel drug candidates with enhanced bioavailability and selectivity.

One of the key advantages of CAS No. 2680728-14-5 is its compatibility with modern synthetic techniques, such as click chemistry and green chemistry approaches. These methods align with the increasing demand for sustainable and efficient chemical processes, a hot topic in the industry. Additionally, the compound's stability under various conditions makes it suitable for large-scale production, addressing the needs of pharmaceutical manufacturers.

In the context of AI-driven drug discovery, 1-(prop-2-en-1-yloxy)carbonyl-2-(propan-2-yl)pyrrolidine-3-carboxylic acid has been identified as a promising scaffold for virtual screening and molecular modeling. Computational tools can predict its interactions with biological targets, accelerating the identification of potential therapeutics. This aligns with the rising trend of integrating machine learning and cheminformatics in research.

From a market perspective, the demand for pyrrolidine derivatives like CAS No. 2680728-14-5 is expected to grow, driven by advancements in personalized medicine and targeted therapies. Its applications extend beyond pharmaceuticals, including agrochemicals and specialty materials, making it a compound of broad industrial relevance.

For researchers and suppliers, understanding the synthesis, properties, and applications of 1-(prop-2-en-1-yloxy)carbonyl-2-(propan-2-yl)pyrrolidine-3-carboxylic acid is essential. This guide provides a detailed overview, ensuring clarity on its potential while adhering to safety and regulatory standards. Stay updated with the latest developments to leverage its full potential in your projects.